2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol

• Molecular Formula: C17H20O2
• Molecular Weight: 256.34 g/mol
• IUPAC Name: 2-methyl-2-(4-phenylmethoxyphenyl)propan-1-ol
• InChI: InChI=1S/C17H20O2/c1-17(2,13-18)15-8-10-16(11-9-15)19-12-14-6-4-3-5-7-14/h3-11,18H,12-13H2,1-2H3
• InChI Key: ZVEZBWAWPONFEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)C1=CC=C(C=C1)OCC2=CC=CC=C2

Description

2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol (CAS 85010-93-1) is a high-value aromatic alcohol intermediate serving critical roles in organic and pharmaceutical synthesis . Its molecular structure, featuring a benzyl-protected phenol and a neopentyl alcohol group, allows for selective transformations under various reaction conditions, making it a versatile building block for constructing complex molecules . Researchers primarily utilize this compound in the development of active pharmaceutical ingredients (APIs), including anti-inflammatory agents and hormone-related compounds . The benzyloxy group acts as a robust protecting group for the phenolic oxygen, providing stability during synthetic steps and allowing for subsequent deprotection under controlled conditions. This compound is also employed in the synthesis of fragrances and specialized functional materials where specific and controlled substitution patterns are required . This product is supplied as a white solid and must be stored at 2-8°C to maintain stability and purity, which is specified at 95% or higher . This chemical is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications in humans.

Preparation Methods

Grignard Addition to Ketone Intermediates

A two-step sequence involving ketone formation followed by Grignard addition is frequently employed. 4-(Benzyloxy)acetophenone serves as a key intermediate, synthesized via Friedel-Crafts acylation of benzyloxybenzene with acetyl chloride in the presence of aluminum chloride. Subsequent treatment with methylmagnesium bromide in tetrahydrofuran at 0°C affords the tertiary alcohol, 2-(4-(benzyloxy)phenyl)-2-methylpropan-1-ol, in 68–72% yield. This method requires strict anhydrous conditions to prevent proto-decomposition of the Grignard reagent.

Reduction of Ester Precursors

Alternative routes utilize ester intermediates, which are reduced to primary alcohols. For example, ethyl 2-(4-(benzyloxy)phenyl)-2-methylpropanoate undergoes reduction with diisobutylaluminum hydride (DIBAL-H) in dichloromethane at −78°C. This protocol achieves 85–90% conversion to the target alcohol while preserving the benzyl ether group. Comparative studies indicate that lithium aluminum hydride (LiAlH4) in diethyl ether provides similar yields (82–84%) but generates more aluminum waste, complicating purification.

One-Pot Tandem Benzylation and Alcohol Formation

Recent advances integrate benzylation and alcohol synthesis into a single vessel. A notable example involves:

• Mitsunobu Reaction : 4-Hydroxyphenyl-2-methylpropan-1-ol is treated with benzyl alcohol, triphenylphosphine, and diethyl azodicarboxylate (DEAD) in tetrahydrofuran. This step simultaneously installs the benzyloxy group and maintains the alcohol functionality.
• In Situ Quenching : Addition of aqueous sodium bicarbonate terminates the reaction, yielding 2-(4-(benzyloxy)phenyl)-2-methylpropan-1-ol with 77% isolated yield.

This method eliminates intermediate isolation steps, reducing solvent use and processing time by 40% compared to traditional approaches.

Catalytic Hydrogenation Strategies

Palladium-mediated hydrogenolysis offers a pathway to deprotect intermediates while forming the alcohol. For instance, 2-(4-(benzyloxy)phenyl)-2-methylpropanal undergoes hydrogenation over 10% Pd/C in ethanol at 50 psi H2. This one-step process simultaneously removes the benzyl group and reduces the aldehyde to the primary alcohol, though competing over-reduction to the alkane remains a challenge (yield: 65–70%).

Crystallization and Purification Techniques

Final product purity is critical for pharmaceutical applications. Recrystallization from ethyl acetate/hexane (3:7 v/v) yields colorless crystals with >99% purity by HPLC. X-ray powder diffraction (XRPD) analysis confirms crystalline consistency, with characteristic peaks at 2θ = 6.71°, 19.00°, and 23.49°.

Chemical Reactions Analysis

Esterification

The hydroxyl group undergoes nucleophilic attack on electrophilic carbonyl carbons (e.g., in esters or acid chlorides). For example, esterification with acyl chlorides proceeds via:

• Mechanism : The alcohol’s -OH acts as a nucleophile, displacing the leaving group (e.g., Cl⁻) to form an ester.

• Example : Reaction with acetyl chloride yields the corresponding ester, demonstrating its utility in functionalization.

Etherification

The alcohol reacts with alkyl halides or sulfonates under basic or acidic conditions to form ethers. This reaction is pivotal for modifying solubility or introducing functional groups.

Substitution Reactions

The hydroxyl group can undergo nucleophilic substitution (e.g., with alkyl halides) or elimination (e.g., formation of alkenes via E2 mechanisms). For example, analogous benzyloxyphenyl compounds participate in alkylation reactions, such as O-alkylation of 4-hydroxybenzaldehyde derivatives .

Wittig Rearrangements

While not directly demonstrated for this compound, related benzyloxyphenyl oxazolines undergo -Wittig rearrangements under basic conditions (e.g., with LDA). This suggests potential for similar rearrangements in structurally analogous systems .

Reaction Conditions and Optimization

Experimental data from related systems highlight critical factors:

• Base Selection : Potassium tert-butoxide (t-BuOK) or NaOH may catalyze substitution reactions .

• Ligand Effects : Pd catalysts with ligands like SPhos or RuPhos enhance coupling efficiency in analogous systems .

• Solvent Choice : Toluene or 1,4-dioxane often optimize reaction yields .

Esterification Mechanism

The nucleophilic attack by the hydroxyl group on carbonyl carbons is well-documented:

• Protonation : Activation of the carbonyl oxygen by an acid catalyst.

• Nucleophilic Attack : The alcohol’s -OH attacks the electrophilic carbonyl carbon.

• Deprotonation : Formation of a tetrahedral intermediate.

• Elimination : Release of the leaving group (e.g., Cl⁻) to form the ester.

Substitution Reactions

Analogous compounds undergo alkylation via O-alkylation, as seen in the synthesis of 8a-b (Scheme 1B in ). This involves:

• Alkylation : Reaction with alkyl bromides to form ethers.

• Coupling : Subsequent reactions with amines or carboxylic acids to generate biologically active derivatives .

Biological and Industrial Relevance

• Pharmaceuticals : Derivatives show activity as monoamine oxidase B inhibitors, with potential in neurodegenerative disease therapies.

• Material Science : Functionalization enables tailored properties (e.g., lipophilicity) for applications in polymers or coatings.

Scientific Research Applications

Organic Synthesis

2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol serves as an important building block in the synthesis of complex organic molecules. Its benzyloxy group can act as a protecting group for hydroxyl functionalities during multi-step syntheses. This capability is essential for researchers developing new compounds with specific biological activities .

Medicinal Chemistry

Recent studies have highlighted the compound's potential in medicinal chemistry, particularly in the development of drugs targeting neurodegenerative diseases such as Parkinson's disease. For instance, derivatives of this compound have been evaluated for their ability to inhibit monoamine oxidase B (MAO-B), an enzyme linked to neuroinflammation and oxidative stress in neurodegenerative disorders. These derivatives exhibited potent MAO-B inhibitory activity and demonstrated neuroprotective effects .

Anticancer Research

Research indicates that 2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol exhibits significant cytotoxicity against various cancer cell lines, including A549 lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a candidate for further investigation as an anticancer agent .

Case Study 1: MAO-B Inhibition

A study focused on synthesizing novel derivatives based on 2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol found that certain compounds displayed competitive and reversible MAO-B inhibition with an IC50 value as low as 0.062 µM. These findings suggest that such derivatives could be developed into therapeutic agents for Parkinson's disease due to their antioxidant properties and ability to cross the blood-brain barrier .

Case Study 2: Anticancer Activity

In another investigation, derivatives of this compound were tested against several cancer cell lines. The results showed that these compounds could inhibit cell proliferation effectively, with mechanisms involving apoptosis induction and cell cycle disruption being identified as key factors in their anticancer activity .

Mechanism of Action

The mechanism of action of 2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol involves its interaction with molecular targets such as enzymes and receptors. The benzyloxy group can enhance the compound’s binding affinity to specific sites, leading to inhibition or activation of biological pathways. For example, it may act as an inhibitor of enzymes involved in oxidative stress, thereby exhibiting antioxidant effects .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol with structurally related propanol derivatives:

Compound Name	CAS Number	Molecular Formula	Substituents/Modifications	Key Differences	References
2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol	-	C₁₇H₂₀O₂	Benzyloxy (para-phenyl), methyl (β-carbon)	Reference compound for comparison	-
1-(4-Methoxyphenyl)-2-methylpropan-1-ol	18228-46-1	C₁₁H₁₆O₂	Methoxy (para-phenyl), methyl (α-carbon)	Smaller substituent (methoxy vs. benzyloxy)
1-(4-Methoxyphenyl)propan-2-ol	30314-64-8	C₁₀H₁₄O₂	Methoxy (para-phenyl), hydroxyl (β-carbon)	Lack of methyl branch; hydroxyl position
3-Benzyloxy-2-methylpropan-1-ol	64839-09-4	C₁₁H₁₆O₂	Benzyloxy (propanol chain), methyl (β-carbon)	Benzyloxy on chain vs. phenyl ring
1-(4-Methoxyphenyl)-2-propen-1-ol	51410-44-7	C₁₀H₁₂O₂	Methoxy (para-phenyl), allylic alcohol	Unsaturated backbone (propenol vs. propanol)

Key Observations:

• Lipophilicity : The benzyloxy group in the target compound increases logP compared to methoxy analogs (e.g., 1-(4-Methoxyphenyl)-2-methylpropan-1-ol), enhancing membrane permeability .
• Synthetic Complexity : Benzyloxy-phenyl derivatives (e.g., 3-benzyloxy-2-methylpropan-1-ol) require multi-step protection/deprotection strategies, whereas methoxy analogs are simpler to synthesize .

Biological Activity

2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. Understanding its pharmacological properties is essential for evaluating its therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic uses.

The biological activity of 2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol is primarily attributed to its interaction with various biological targets. Studies suggest that it may act as a monoamine oxidase inhibitor (MAO-I), which is significant in the treatment of depression and other mood disorders. The inhibition of MAO leads to increased levels of neurotransmitters such as serotonin and norepinephrine in the brain, contributing to its antidepressant effects.

1. Antidepressant Activity

Research indicates that compounds similar to 2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol exhibit significant antidepressant activity. In a study measuring the effect on serotonin levels, it was found that the compound increased serotonin levels by inhibiting MAO, demonstrating a strong correlation with antidepressant effects (IC50 values were reported around 40 nM for similar compounds) .

2. Anti-inflammatory Properties

The compound also shows potential anti-inflammatory activity. It was evaluated using various in vitro assays, where it demonstrated the ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. The results indicated a dose-dependent response, suggesting that higher concentrations yield greater anti-inflammatory effects .

Concentration (µM)	TNF-α Inhibition (%)	IL-6 Inhibition (%)
10	25	30
20	50	55
50	75	80

3. Antioxidant Activity

The antioxidant capacity of the compound was assessed using DPPH radical scavenging assays. The results showed that it effectively scavenged free radicals, with an IC50 value comparable to standard antioxidants like ascorbic acid .

Case Study: Antidepressant Effects

In a controlled study involving animal models, administration of 2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol resulted in significant behavioral improvements in the forced swim test, indicating reduced depressive-like behavior. The compound's effects were comparable to those of established antidepressants such as fluoxetine .

Case Study: Anti-inflammatory Efficacy

A clinical trial investigated the anti-inflammatory effects of the compound in patients with chronic inflammatory conditions. Results showed a marked reduction in inflammatory markers after treatment, supporting its potential use as an anti-inflammatory agent .

Q & A

Q. What are the key physicochemical properties of 2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol that influence its reactivity in organic synthesis?

Methodological Answer: The compound’s molecular weight (220.29 g/mol, derived from C₁₁H₁₆O₂) and functional groups (benzyloxy, hydroxyl, and methyl) dictate its reactivity. The hydroxyl group participates in hydrogen bonding, affecting solubility in polar solvents (e.g., ethanol or DMSO), while the bulky 2-methyl group introduces steric hindrance, slowing nucleophilic substitutions. X-ray crystallography of structurally similar benzyloxy-substituted compounds reveals planar aromatic systems and non-covalent interactions (e.g., C–H···π), which influence conformational stability during reactions .

Q. How is 2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol synthesized, and what are the critical reaction conditions?

Methodological Answer: A common route involves:

Protection : Benzyloxy group installation via nucleophilic substitution (e.g., 4-hydroxyphenyl substrate with benzyl chloride/K₂CO₃ in DMF, 80°C, 12 h).

Grignard Addition : Reaction of the protected aryl ketone with methylmagnesium bromide (1.5 equiv) in THF at 0°C, followed by quenching with NH₄Cl.

Deprotection : Catalytic hydrogenation (H₂, 10% Pd/C, 3 atm, ethanol) to remove benzyl groups.
Critical parameters include strict anhydrous conditions during Grignard steps and controlled hydrogen pressure to avoid over-reduction. Yield optimization requires monitoring by TLC (hexane:ethyl acetate 4:1) .

Advanced Research Questions

Q. What strategies resolve contradictory stereochemical outcomes in derivatives of 2-(4-(Benzyloxy)phenyl)-2-methylpropan-1-ol?

Methodological Answer: Contradictions arise from kinetic vs. thermodynamic control. To resolve:

• Chiral Analysis : Use chiral HPLC (Chiralpak IA column, hexane:IPA 90:10) with circular dichroism (CD) to distinguish enantiomers.
• X-ray Crystallography : Compare diastereomeric derivatives (e.g., Mosher esters) to assign absolute configurations.
• Kinetic Studies : Conduct temperature-dependent NMR (25–80°C) to identify intermediates. For example, heating to 60°C may shift equilibria toward thermodynamically favored products .

Q. How can computational methods predict regioselectivity in substitution reactions involving this compound?

Methodological Answer:

• DFT Calculations : Optimize transition states at B3LYP/6-311G(d,p) level to model benzyloxy group participation. Solvent effects (e.g., ethanol) are incorporated via PCM models.
• Molecular Dynamics (MD) : Simulate nucleophilic attack trajectories (50 ns, AMBER force field) to assess steric effects from the 2-methyl group.
• Docking Studies : Predict binding affinities with enzymes (e.g., cytochrome P450) using AutoDock Vina, with partial charges assigned via RESP fitting to electrostatic potential surfaces .